(Z)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (Z)-1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C27H29N7O4/c1-36-21-15-20(16-22(37-2)25(21)38-3)9-10-23(35)32-11-13-33(14-12-32)26-24-27(29-18-28-26)34(31-30-24)17-19-7-5-4-6-8-19/h4-10,15-16,18H,11-14,17H2,1-3H3/b10-9-
• InChI Key: KUVYYTGDHRAKPZ-KTKRTIGZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4CC5=CC=CC=C5
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4CC5=CC=CC=C5
• Molecular Formula: C27H29N7O4
• Molecular Weight: 515.6 g/mol

Description

(Z)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C27H29N7O4 and its molecular weight is 515.574. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic chemistry is a vital area of organic chemistry, significant for the development of new pharmaceuticals. The compound shares structural similarities with various synthesized heterocyclic compounds that have been explored for their potential applications in drug development. For instance, the synthesis of new heterocyclic compounds incorporating triazole, pyrimidine, and piperazine moieties has been investigated for their diverse biological activities. These synthetic endeavors aim to create compounds with improved pharmacological profiles, showcasing the compound's relevance in the synthesis of novel heterocycles (Hassneen & Abdallah, 2003).

Antimicrobial Activities

Research into the antimicrobial activities of heterocyclic compounds is crucial for addressing the growing concern of antibiotic resistance. The structural framework of the compound under discussion suggests potential antimicrobial efficacy. Studies on similar compounds have reported moderate to good antimicrobial activities against various bacterial and fungal species, indicating the potential of these structures in the development of new antimicrobials (Patil et al., 2021).

Potential Anticancer Activities

The exploration of heterocyclic compounds in cancer treatment has been a significant area of research due to their diverse mechanisms of action against cancer cells. The compound's structural features suggest potential for investigation as anticancer agents. Synthesis and evaluation of similar compounds have revealed their ability to exhibit moderate to high anticancer activity, underscoring the importance of such structures in the development of novel anticancer therapies (Abdelhamid et al., 2016).